Cas no 874804-77-0 (N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 874804-77-0
• MF: C₁₈H₂₁N₃O₆S₂
• MW: 439.505841970444
• CID: 6432674
• PubChem ID: 12006059
• Update Time: 2025-07-10

N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• N1-(4-methoxybenzyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide
• HMS2239M05
• N'-[(4-methoxyphenyl)methyl]-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazolidin-2-yl)methyl]oxamide
• N'-[(4-methoxyphenyl)methyl]-N-{[3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• CHEMBL1323393
• MLS000722246
• SMR000235852
• F1843-0320
• AKOS024614163
• HMS3366P14
• 874804-77-0

• Inchi： 1S/C18H21N3O6S2/c1-26-14-6-4-13(5-7-14)11-19-17(22)18(23)20-12-15-21(8-9-27-15)29(24,25)16-3-2-10-28-16/h2-7,10,15H,8-9,11-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： UFOCXXQHLJAYQA-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2SC=CC=2)(=O)=O)CCO1)(=O)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 439.08717775g/mol
• Monoisotopic Mass: 439.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Comprehensive Analysis of N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS 874804-77-0)

The compound N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS 874804-77-0) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene-2-sulfonyl group and an oxazolidin-2-ylmethyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, given its hybrid pharmacophore design.

In recent years, the demand for novel sulfonyl-containing compounds has surged due to their versatility in medicinal chemistry. The thiophene ring in this molecule enhances its electronic properties, which could improve binding affinity in drug-receptor interactions. Additionally, the 4-methoxyphenyl group contributes to its lipophilicity, a critical factor in pharmacokinetics. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS 874804-77-0 involves multi-step organic reactions, including sulfonylation and amide coupling, which are widely discussed in academic circles. Its oxazolidinone scaffold is particularly noteworthy, as this structural motif is prevalent in antibiotics and antifungal agents. This connection has sparked interest in exploring its potential as a broad-spectrum antimicrobial candidate, especially amid growing concerns about antibiotic resistance.

From a commercial perspective, N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide is gaining traction in the high-value fine chemicals market. Its CAS number (874804-77-0) is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s sulfonamide functionality also ties into the broader interest in enzyme inhibitors, a hot topic in cancer and metabolic disorder research.

Environmental and safety profiles of such compounds are under scrutiny, and CAS 874804-77-0 is no exception. While not classified as hazardous, its biodegradation pathways and ecotoxicological effects are areas of active investigation. This aligns with the global push for green chemistry and sustainable drug development practices, making it a timely subject for research publications and patents.

In summary, N'-(4-methoxyphenyl)methyl-N-{3-(thiophene-2-sulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide represents a compelling case study in modern organic chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable candidate for further exploration in both academic and industrial settings. As the scientific community continues to seek innovative solutions for unmet medical needs, compounds like this will undoubtedly play a pivotal role.